Indole-3-carboxaldehyde
Indole-3-carboxaldehyde
Indole-3-carbaldehyde is a heteroarenecarbaldehyde that is indole in which the hydrogen at position 3 has been replaced by a formyl group. It has a role as a plant metabolite, a human xenobiotic metabolite, a bacterial metabolite and a marine metabolite. It is a heteroarenecarbaldehyde, an indole alkaloid and a member of indoles.
Indole-3-carboxaldehyde is a natural product found in Lactarius subplinthogalus, Arthrographis, and other organisms with data available.
Indole-3-carboxaldehyde is a natural product found in Lactarius subplinthogalus, Arthrographis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
487-89-8
VCID:
VC20860747
InChI:
InChI=1S/C9H7NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10H
SMILES:
C1=CC=C2C(=C1)C(=CN2)C=O
Molecular Formula:
C9H7NO
Molecular Weight:
145.16 g/mol
Indole-3-carboxaldehyde
CAS No.: 487-89-8
Cat. No.: VC20860747
Molecular Formula: C9H7NO
Molecular Weight: 145.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Indole-3-carbaldehyde is a heteroarenecarbaldehyde that is indole in which the hydrogen at position 3 has been replaced by a formyl group. It has a role as a plant metabolite, a human xenobiotic metabolite, a bacterial metabolite and a marine metabolite. It is a heteroarenecarbaldehyde, an indole alkaloid and a member of indoles. Indole-3-carboxaldehyde is a natural product found in Lactarius subplinthogalus, Arthrographis, and other organisms with data available. |
|---|---|
| CAS No. | 487-89-8 |
| Molecular Formula | C9H7NO |
| Molecular Weight | 145.16 g/mol |
| IUPAC Name | 1H-indole-3-carbaldehyde |
| Standard InChI | InChI=1S/C9H7NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10H |
| Standard InChI Key | OLNJUISKUQQNIM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)C=O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)C=O |
| Melting Point | 197 - 199 °C |
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